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Introduction
Titanium(IV) nitrate, with the chemical formula Ti(NO₃)₄, is a volatile, anhydrous metallic

nitrate. Its unique molecular structure and high reactivity make it a subject of interest in

inorganic chemistry and materials science. This technical guide provides a comprehensive

overview of the molecular structure of titanium(IV) nitrate, detailing its synthesis,

crystallographic data, and spectroscopic properties. The information is presented to be a

valuable resource for researchers and professionals in related fields.

Synthesis of Titanium(IV) Nitrate
The primary route for the synthesis of anhydrous titanium(IV) nitrate involves the nitration of

titanium tetrachloride (TiCl₄) with dinitrogen pentoxide (N₂O₅).[1] The balanced chemical

equation for this reaction is:

TiCl₄ + 4 N₂O₅ → Ti(NO₃)₄ + 4 ClNO₂

This reaction is typically carried out in a non-aqueous, inert solvent. The product, titanium(IV)
nitrate, is a colorless, crystalline solid that sublimes readily.[1]

Experimental Protocol: Synthesis of Titanium(IV) Nitrate
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This protocol is a generalized procedure based on the established synthesis of anhydrous

metal nitrates using dinitrogen pentoxide. Specific optimization of reaction conditions may be

necessary.

Materials:

Titanium tetrachloride (TiCl₄), anhydrous

Dinitrogen pentoxide (N₂O₅)

Anhydrous, inert solvent (e.g., carbon tetrachloride, chloroform)

Dry nitrogen or argon gas

Glass reaction vessel with a stirrer, gas inlet, and condenser

Schlenk line or glovebox for handling air-sensitive reagents

Safety Precautions:

Dinitrogen pentoxide is a powerful oxidizer and is highly reactive and potentially explosive. It

should be handled with extreme caution in a well-ventilated fume hood, and contact with

combustible materials must be avoided.

Titanium tetrachloride is corrosive and reacts violently with water. All manipulations should

be performed under an inert atmosphere.

Appropriate personal protective equipment (PPE), including safety goggles, a face shield,

and chemical-resistant gloves, must be worn at all times.

Procedure:

Preparation of Dinitrogen Pentoxide: Dinitrogen pentoxide can be prepared by the

dehydration of nitric acid with phosphorus pentoxide or by the ozonolysis of dinitrogen

tetroxide. The solid N₂O₅ should be purified by sublimation before use.

Reaction Setup: Assemble the reaction vessel under a positive pressure of dry nitrogen or

argon. The glassware must be rigorously dried to prevent hydrolysis of the reactants and
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product.

Reaction:

Dissolve titanium tetrachloride in the anhydrous solvent within the reaction vessel.

Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath) to control

the exothermic reaction.

Slowly add a stoichiometric amount of solid dinitrogen pentoxide to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and stir for several hours to

ensure complete reaction.

Purification:

The product, titanium(IV) nitrate, can be isolated by removing the solvent and the volatile

byproduct (ClNO₂) under reduced pressure.

Further purification can be achieved by sublimation of the solid residue.

Diagram of the experimental workflow for the synthesis of Titanium(IV) Nitrate:
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Synthesis Workflow for Titanium(IV) Nitrate

Reactants:
Titanium Tetrachloride (TiCl4)
Dinitrogen Pentoxide (N2O5)

Reaction Vessel
(Inert Atmosphere, Low Temp)

Anhydrous Inert Solvent
(e.g., CCl4)

Reaction:
TiCl4 + 4N2O5 -> Ti(NO3)4 + 4ClNO2

Purification:
Solvent Removal & Sublimation

Product:
Anhydrous Titanium(IV) Nitrate

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of anhydrous titanium(IV)
nitrate.

Molecular and Crystal Structure
The molecular structure of titanium(IV) nitrate has been determined by single-crystal X-ray

diffraction. The central titanium atom is coordinated to four bidentate nitrate ligands, resulting in

a coordination number of eight for the titanium atom.[2] The molecule possesses D₂d

symmetry, with the four nitrate groups arranged in a flattened tetrahedral manner around the

central titanium atom.[2]
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Crystallographic Data
The crystallographic data for anhydrous titanium(IV) nitrate are summarized in the table

below. The data is based on the work of Garner and Wallwork (1966).[2]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions a = 7.80 Å, b = 13.57 Å, c = 10.34 Å

β = 125.0°

Formula Units (Z) 4

Bond Lengths
The nitrate ligands in titanium(IV) nitrate exhibit two distinct N-O bond lengths, which is

characteristic of a bidentate coordination mode. The N-O distances for the coordinated oxygen

atoms are longer than those for the non-coordinated (terminal) oxygen atoms.[2]

Bond Type Average Bond Length (Å)

N-O (coordinated) 1.292

N-O (non-coordinated) 1.185

Diagram of the molecular structure of Titanium(IV) Nitrate:
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Molecular Structure of Titanium(IV) Nitrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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